Cas no 254-87-5 (1,2,4-Benzotriazine)
1,2,4-Benzotriazine structure
Product Name:1,2,4-Benzotriazine
1,2,4-Benzotriazine Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4-Benzotriazine
- 1,2,4-Benzotriazene
- UNII-LVD8Y2BT9E
- NS00027899
- 254-87-5
- 1,2,4-triazanaphthalene
- 1,4-Benzotriazine
- SCHEMBL88615
- CHEBI:38011
- Q27117347
- NSC45057
- NSC-45057
- DTXSID60180054
- AKOS024385449
- EINECS 205-967-4
- LVD8Y2BT9E
- NSC 45057
-
- Inchi: 1S/C7H5N3/c1-2-4-7-6(3-1)8-5-9-10-7/h1-5H
- InChI Key: GDAXJBDYNVDMDF-UHFFFAOYSA-N
- SMILES: N1C=NN=C2C=CC=CC=12
Computed Properties
- Exact Mass: 131.048
- Monoisotopic Mass: 131.048
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 115
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.7A^2
- XLogP3: 0.6
Experimental Properties
- Density: 1.27
- Melting Point: 75.8°C
- Boiling Point: 238.4°C at 760 mmHg
- Flash Point: 105.6°C
- Refractive Index: 1.665
1,2,4-Benzotriazine Related Literature
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1. The chemistry of polyazaheterocyclic compounds. Part III. The acid-catalysed conversion of [1,2,3]triazolo[5,1-c][1,2,4]benzotriazine derivatives into 1,2,4-benzotriazines and their 1-N-oxidesG. Tennant J. Chem. Soc. C 1967 2658
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2. Flash vacuum pyrolysis of stabilised phosphorus ylides. Part 11.1 Unexpected generation and rearrangement of acetyl benzotriazolyl carbeneR. Alan Aitken,Ian M. Fairhurst,Adrian Ford,Paul E. Y. Milne,Duncan W. Russell,Martin Whittaker J. Chem. Soc. Perkin Trans. 1 1997 3107
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Dmitry N. Kozhevnikov,Vladimir L. Rusinov,Oleg N. Chupakhin Russ. Chem. Rev. 1998 67 633
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Wen-Bin Chen,Zhi-Xin Li,Xin-Wei Yu,Meng Yang,Yan-Xuan Qiu,Wen Dong New J. Chem. 2015 39 1222
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Wen-Bin Chen,Zhi-Xin Li,Xin-Wei Yu,Meng Yang,Yan-Xuan Qiu,Wen Dong New J. Chem. 2015 39 1222
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